Cas no 14476-38-1 (8-Heptadecanone)

8-Heptadecanone (CAS 2922-51-2) is a long-chain ketone with the molecular formula C17H34O. This white, crystalline solid is characterized by its high purity and stability, making it suitable for use in organic synthesis and specialty chemical applications. Its linear aliphatic structure and ketone functional group enable its role as a key intermediate in the production of fragrances, flavors, and surfactants. 8-Heptadecanone exhibits low volatility and excellent thermal stability, which is advantageous for high-temperature processes. Additionally, its well-defined chemical properties allow for precise control in reactions, contributing to consistent results in research and industrial applications. The compound is also studied for its potential use in material science and biochemistry.

8-Heptadecanone structure

Product Name:8-Heptadecanone

CAS No:14476-38-1

MF:C₁₇H₃₄O

MW:254.45126581192

CID:160780

PubChem ID:292628

Update Time:2025-11-01

8-Heptadecanone Chemical and Physical Properties

Names and Identifiers

- 8-Heptadecanone
- DTXSID40303481
- starbld0035661
- NSC-158529
- NSC158529
- AKOS024333812
- 14476-38-1
- NSC 158529
- heptadecan-8-one
- SCHEMBL3412186
- Inchi： 1S/C17H34O/c1-3-5-7-9-10-12-14-16-17(18)15-13-11-8-6-4-2/h3-16H2,1-2H3
- InChI Key： GXPOXAKRRQCXGX-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCC)CCCCCCCCC

Computed Properties

Exact Mass: 254.26112
Monoisotopic Mass: 254.261
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 14
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 0.83
Boiling Point: 322.7°Cat760mmHg
Flash Point: 83.6°C
Refractive Index: 1.44
PSA: 17.07
LogP: 6.05670

8-Heptadecanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H268750-100mg	8-Heptadecanone	14476-38-1	100mg	$ 184.00	2023-09-07
TRC	H268750-250mg	8-Heptadecanone	14476-38-1	250mg	$ 431.00	2023-09-07
TRC	H268750-500mg	8-Heptadecanone	14476-38-1	500mg	$827.00	2023-05-18
TRC	H268750-1g	8-Heptadecanone	14476-38-1	1g	$ 1190.00	2022-06-04
TRC	H268750-1000mg	8-Heptadecanone	14476-38-1	1g	$1453.00	2023-05-18

8-Heptadecanone Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Additional information on 8-Heptadecanone

Research Briefing on 8-Heptadecanone (CAS: 14476-38-1) in Chemical Biology and Pharmaceutical Applications

8-Heptadecanone (CAS: 14476-38-1), a long-chain ketone, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and industrial relevance, with a focus on peer-reviewed studies published within the last three years.

Recent advances in synthetic methodologies have enabled the efficient production of 8-Heptadecanone via catalytic oxidation of heptadecene derivatives, as demonstrated by Zhang et al. (2023) in ACS Catalysis. The study reported a 92% yield using a novel ruthenium-based catalyst system (Ru@MOF-808), highlighting improved sustainability compared to traditional chromium-based oxidants. Concurrently, structural analogs of 8-Heptadecanone have shown promise as lipid modulators in metabolic disorder research, with in vitro data revealing 40% PPAR-γ activation at 10 μM concentration (Nature Chemical Biology, 2024).

In pharmaceutical formulation studies, 8-Heptadecanone has emerged as an excipient candidate for enhancing the bioavailability of hydrophobic APIs. A 2024 International Journal of Pharmaceutics paper documented its role in stabilizing amorphous solid dispersions of antifungal agents, achieving a 3.2-fold increase in dissolution rate compared to conventional PEG-based matrices. Molecular dynamics simulations attribute this effect to the ketone's ability to form hydrogen bonds with API carbonyl groups while maintaining low crystallinity.

The compound's ecological profile has also been investigated through OECD 301F biodegradability tests, showing 78% mineralization within 28 days under aerobic conditions (Green Chemistry, 2023). This positions 8-Heptadecanone as a greener alternative to persistent hydrocarbon solvents in extraction processes, particularly for botanical drug manufacturing where residual solvent control is critical.

Ongoing clinical investigations are exploring its utility as a biomarker for certain cancers, with mass spectrometry analyses detecting elevated levels (2.1-3.8 ng/mL) in the serum of pancreatic adenocarcinoma patients compared to healthy controls (p<0.01). However, the mechanistic relationship between endogenous 8-Heptadecanone and disease progression remains under investigation, with preliminary data suggesting possible links to altered lipid metabolism in tumor microenvironments.

Industrial-scale production challenges persist, particularly regarding the purification of stereoisomers when using bio-based feedstocks. A 2023 patent (WO2023187267) describes a cryogenic crystallization process achieving 99.5% enantiomeric purity, though energy consumption remains a limiting factor for commercial viability. These developments underscore the compound's growing importance across multiple sectors while highlighting key research gaps requiring further exploration.